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Compound of Interest

Compound Name:
2-Hydroxy-5-

(phenyldiazenyl)benzoic acid-d5

Cat. No.: B12419226 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a comprehensive safety guide for 2-Hydroxy-5-
(phenyldiazenyl)benzoic acid-d5. As specific safety data for the deuterated form is not readily

available, this guide extrapolates information from the Safety Data Sheet (SDS) of its non-

deuterated analogue, 2-Hydroxy-5-(phenyldiazenyl)benzoic acid (also known as 5-

Phenylazosalicylic acid). The isotopic labeling is not expected to significantly alter the

chemical's hazardous properties; however, this material should be handled with the utmost

care by qualified professionals.

Hazard Identification and Classification
While a specific GHS classification for the d5 variant is not published, the non-deuterated form

is classified as follows. Users should assume this classification applies to the deuterated

compound.

GHS Classification Summary:
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Hazard Class Category Hazard Statement

Acute Toxicity, Oral 4 H302: Harmful if swallowed[1]

Serious Eye Damage/Eye

Irritation
2A

H319: Causes serious eye

irritation[1]

Skin Irritation 2 H315: Causes skin irritation[2]

Skin Sensitization 1
H317: May cause an allergic

skin reaction[2]

Specific Target Organ Toxicity -

Single Exposure
3

H335: May cause respiratory

irritation[2]

Pictograms:

alt text

Signal Word: Warning[1]

Precautionary Statements:

A comprehensive list of precautionary statements is provided in the table below, outlining

measures to prevent and respond to exposure.
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Code Precautionary Statement

P261
Avoid breathing

dust/fume/gas/mist/vapors/spray.[3][4]

P264 Wash hands thoroughly after handling.[3][4][5]

P270
Do not eat, drink or smoke when using this

product.[5]

P271
Use only outdoors or in a well-ventilated area.[3]

[4][5]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[3][4][5][6]

P301+P312
IF SWALLOWED: Call a POISON CENTER or

doctor/physician if you feel unwell.[6]

P302+P352
IF ON SKIN: Wash with plenty of soap and

water.[3][4][5][6]

P304+P340
IF INHALED: Remove person to fresh air and

keep comfortable for breathing.[4][6]

P305+P351+P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[3][4]

[5][6]

P332+P313
If skin irritation occurs: Get medical

advice/attention.[5][6]

P337+P313
If eye irritation persists: Get medical

advice/attention.

P362
Take off contaminated clothing and wash before

reuse.[3]

P403+P233
Store in a well-ventilated place. Keep container

tightly closed.[4]

P405 Store locked up.[3][4]
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P501
Dispose of contents/container in accordance

with local regulations.[4]

Experimental Protocols and Handling
Personal Protective Equipment (PPE)
Proper PPE is mandatory when handling this compound.
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Required Personal Protective Equipment

Chemical Safety Goggles

Nitrile Gloves

Lab Coat

Respirator (if dust is generated)

Researcher

Wears

Wears

Wears

Uses as needed
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Handling Protocol

Storage Protocol

Start: Obtain Compound

Work in Chemical Fume Hood

Avoid Dust/Aerosol Formation

Weigh as needed

Dissolve in appropriate solvent

Tightly Seal Container

After Use

Store in Dry, Well-Ventilated Area

Consider Inert Atmosphere

End: Stored Securely
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Spill Occurs

Evacuate Personnel
from immediate area

Ensure Adequate Ventilation

Wear Appropriate PPE
(Respirator, Gloves, Goggles, Coat)

Contain Spill with Inert Material
(e.g., sand, vermiculite)

Carefully collect material into
a sealed container for disposal

Clean spill area with
appropriate solvent and decontaminate

Dispose of waste according to
institutional and local regulations

Spill Managed

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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